2-(4-Chlorophenyl)imidazo[1,2-a]quinoline

• Molecular Formula: C17H11ClN2
• Molecular Weight: 278.7 g/mol
• IUPAC Name: 2-(4-chlorophenyl)imidazo[1,2-a]quinoline
• InChI: InChI=1S/C17H11ClN2/c18-14-8-5-12(6-9-14)15-11-20-16-4-2-1-3-13(16)7-10-17(20)19-15/h1-11H
• InChI Key: VOWUNKDRZFLGGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=NC(=CN32)C4=CC=C(C=C4)Cl

Description

2-(4-Chlorophenyl)imidazo[1,2-a]quinoline is a useful research compound. Its molecular formula is C17H11ClN2 and its molecular weight is 278.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.7 g (0.123 mole) of 2-aminoquinoline, 28.7 g (1 equivalent of α-bromo-p-chloroacetophenone and 20.6 g (2 equivalents) of sodium bicarbonate are mixed in 180 ml of n-propanol and heated under reflux for 20 hours. The precipitate obtained is filtered off, washed with ethanol and water and dried. A white solid is obtained which is recrystallized from nitromethane.